Cas no 2171684-46-9 (3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171684-46-9
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 6541049
• PubChem ID: 165586733
• Update Time: 2025-07-23

3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171684-46-9
• 3-[(2,2-difluoropropyl)(methyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1530837

• Inchi： 1S/C23H24F2N2O5/c1-23(24,25)13-27(2)21(30)19(11-20(28)29)26-22(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： QJRXYVAQPLETJN-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Brief on 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171684-46-9)

In recent years, the compound 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171684-46-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluoropropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, particularly in drug discovery and peptide synthesis. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, applications, and potential therapeutic implications.

The synthesis of 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, given its role as a key intermediate in the production of bioactive peptides and small-molecule drugs. The incorporation of the difluoropropyl moiety is particularly noteworthy, as it enhances the metabolic stability and bioavailability of the resulting compounds, making them more suitable for therapeutic applications.

One of the primary applications of this compound is in the field of peptide synthesis, where it serves as a protected amino acid derivative. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have demonstrated that the use of this compound in SPPS can significantly improve the efficiency and scalability of peptide production, which is critical for the development of peptide-based therapeutics.

In addition to its role in peptide synthesis, 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been investigated for its potential as a building block in the design of novel protease inhibitors. Proteases are a class of enzymes implicated in numerous diseases, including cancer, viral infections, and inflammatory disorders. The unique electronic properties of the difluoropropyl group, combined with the steric bulk of the Fmoc-protected amino acid, make this compound a promising candidate for the development of selective and potent protease inhibitors.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. Preliminary results indicate that these derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with enhanced stability in biological systems. Furthermore, in vitro and in vivo studies have demonstrated their efficacy in modulating specific enzymatic pathways, suggesting potential therapeutic applications in oncology and infectious diseases.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in drug discovery underscore its importance in the field.

In conclusion, 3-(2,2-difluoropropyl)(methyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171684-46-9) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis and drug design, coupled with its favorable physicochemical properties, make it a compound of significant interest. Continued research into its derivatives and their therapeutic potential is expected to yield novel insights and advancements in the treatment of various diseases.